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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)piperidin-4-one

Cat. No.: B1587207 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Disposal of 1-(4-
Nitrophenyl)piperidin-4-one

Abstract: 1-(4-Nitrophenyl)piperidin-4-one is a key intermediate in pharmaceutical synthesis,

valued for its role as a chemical building block.[1] As with many specialized research

chemicals, particularly those containing a nitrophenyl moiety, a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols are paramount for

ensuring the well-being of laboratory personnel and the integrity of research outcomes. This

guide provides a comprehensive overview of the safety, handling, and storage considerations

for 1-(4-Nitrophenyl)piperidin-4-one, synthesized from available chemical data, information

on structurally related compounds, and established best practices in chemical safety.

Compound Identification and Properties
Proper identification is the foundational step in chemical safety. The key identifiers and physical

properties of 1-(4-Nitrophenyl)piperidin-4-one are summarized below.
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Property Value Source(s)

Chemical Name
1-(4-Nitrophenyl)piperidin-4-

one
[2]

CAS Number 23499-01-6 [2][3]

Molecular Formula C₁₁H₁₂N₂O₃ [2][3]

Molecular Weight 220.22 g/mol [2]

Appearance Solid

Storage Class 11 (Combustible Solids)

Purity Typically ≥98% [2]

Hazard Assessment and GHS Classification
(Inferred)
While a specific, comprehensive Safety Data Sheet (SDS) for 1-(4-Nitrophenyl)piperidin-4-
one is not readily available, a robust hazard assessment can be inferred from the known

toxicological profiles of structurally analogous compounds, such as 1-(4-Nitrophenyl)piperazine

and other nitrophenyl-substituted heterocycles.[4][5][6][7] The presence of the nitrophenyl

group is a common structural alert for potential toxicity.

Causality of Hazards: The nitroaromatic functional group can be metabolically reduced to form

reactive intermediates that may lead to cellular damage. The piperidone core, while generally

stable, is part of a molecule that can be absorbed through the skin, inhaled as a dust, or

ingested.

The following GHS classifications should be considered applicable until specific toxicological

data becomes available.
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Hazard Class Hazard Statement GHS Pictogram
Precautionary
Codes (Examples)

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
alt text

P264, P270,

P301+P317, P330,

P501

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
alt text

P280, P302+P352,

P317, P362+P364

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
alt text

P264, P280,

P302+P352,

P332+P317

Serious Eye

Damage/Irritation

(Category 2)

H319: Causes serious

eye irritation
alt text

P264, P280,

P305+P351+P338,

P337+P317

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation
alt text

P261, P271,

P304+P340, P319,

P403+P233

Note: This classification is inferred from structurally similar compounds and should be used for

precautionary purposes.[4][5][8]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to containment is essential, prioritizing engineering controls to isolate

the hazard, supplemented by robust PPE protocols.[9]

Engineering Controls
Primary Containment: All weighing and handling of the solid compound should be performed

in a certified chemical fume hood or a powder containment hood to prevent inhalation of

airborne dust.[10]
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Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and exhausted safely.[11]

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical.[12]

Hand Protection: Wear nitrile rubber gloves. Always inspect gloves prior to use and change

them frequently, especially after direct contact.[6]

Eye Protection: Chemical safety goggles or safety glasses with side shields that conform to

EN 166 (EU) or ANSI Z87.1 (US) standards are mandatory.[6]

Skin and Body Protection: A laboratory coat must be worn at all times. For operations with a

higher risk of spillage, consider a chemically resistant apron.

Respiratory Protection: If engineering controls are not sufficient or during a large spill clean-

up, a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate

particulate filter should be used.[6]

Preparation Phase Active Handling Phase Post-Handling Phase

Review SDS & Protocol Verify Engineering Controls
(Fume Hood)

Proceed Don Appropriate PPEFunctional Transfer Compound
in Fume Hood

Enter Hood Perform Experiment Close Primary Container Decontaminate Workspace Segregate & Label Waste Doff & Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 1-(4-Nitrophenyl)piperidin-4-one.

Handling and Storage Protocols
Adherence to strict handling and storage procedures minimizes the risk of exposure and

preserves the chemical's integrity.

Safe Handling Practices
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Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.

Prevent Contact: Do not get the chemical in eyes, on skin, or on clothing.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands and any exposed skin

thoroughly after handling.[11][13]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases, which

could lead to vigorous or exothermic reactions.[6]

Storage Conditions
Container: Keep the container tightly closed and properly labeled.[5]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials.

[11] Several suppliers recommend refrigerated storage (4°C) for long-term stability.[2]

Integrity: Regularly inspect containers for leaks or damage.[13]

Emergency Procedures
A pre-defined emergency plan is critical for responding effectively to accidents.

First-Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[5]

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical

attention.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention if you feel unwell.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H17-1-3B.pdf
https://store.apolloscientific.co.uk/storage/msds/OR15264_msds.pdf
https://www.fishersci.es/store/msds?partNumber=10763881&countryCode=ES&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H17-1-3B.pdf
https://www.chemscene.com/23499-01-6.html?productObj=CS-0157618
https://store.apolloscientific.co.uk/storage/msds/OR15264_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20399&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release Measures (Spills)
Evacuate: Alert others and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand). Avoid creating dust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontaminating solution.

Dispose: Dispose of all contaminated materials as hazardous waste.

Caption: Decision-making flowchart for emergency response to incidents.

Waste Disposal
All waste containing 1-(4-Nitrophenyl)piperidin-4-one, including empty containers,

contaminated PPE, and spill clean-up materials, must be treated as hazardous waste. Dispose

of contents and container to an approved waste disposal plant in accordance with local, state,

and federal regulations.[5] Do not allow the chemical to enter drains or waterways.

Conclusion
1-(4-Nitrophenyl)piperidin-4-one is a valuable research tool that can be used safely when its

potential hazards are understood and respected. By implementing robust engineering controls,

adhering to strict PPE and handling protocols, and being prepared for emergencies,

researchers can mitigate the risks associated with this compound. The causality-driven

approach outlined in this guide, which links chemical properties to specific safety requirements,

provides a framework for a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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